Cas no 710272-54-1 (1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine)

1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine structure
710272-54-1 structure
Product Name:1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
CAS No:710272-54-1
MF:C12H16ClN3O2
MW:269.727341651917
CID:1094702
Update Time:2024-03-05

1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
    • Piperazine, 1-(2-chloroethyl)-4-(4-nitrophenyl)-
    • Inchi: 1S/C12H16ClN3O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10H2
    • InChI Key: NULZRBUCTPOMMW-UHFFFAOYSA-N
    • SMILES: N1(CCCl)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.263±0.06 g/cm3(Predicted)
  • Boiling Point: 429.0±45.0 °C(Predicted)
  • pka: 5.92±0.10(Predicted)
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